Cas no 1091395-39-9 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• CAS No: 1091395-39-9
• MF: C₂₃H₃₂N₄O₂
• MW: 396.525785446167
• CID: 5969337
• PubChem ID: 71780353
• Update Time: 2025-10-31

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide
• N-[2-(cyclohexen-1-yl)ethyl]-N'-[2-(dimethylamino)-2-(1-methylindol-3-yl)ethyl]oxamide
• VU0644140-1
• AKOS024509678
• 1091395-39-9
• F5478-0037
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl)oxalamide
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethyl]ethanediamide

• Inchi： 1S/C23H32N4O2/c1-26(2)21(19-16-27(3)20-12-8-7-11-18(19)20)15-25-23(29)22(28)24-14-13-17-9-5-4-6-10-17/h7-9,11-12,16,21H,4-6,10,13-15H2,1-3H3,(H,24,28)(H,25,29)
• InChI Key： JVEQLLFTRYKUOY-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(N(C)C)C1C2=C(N(C)C=1)C=CC=C2)=O

Computed Properties

• Exact Mass: 396.25252628g/mol
• Monoisotopic Mass: 396.25252628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide (CAS No. 1091395-39-9)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1091395-39-9, represents a unique molecular structure that combines various functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of cyclohexenyl, dimethylamino, and 1-methylindolyl moieties within its framework suggests potential biological activities that are worth investigating.

The structural complexity of N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide lies in its ability to interact with multiple biological targets. The cyclohexenyl group, known for its stability and flexibility, can contribute to the compound's solubility and bioavailability. Meanwhile, the dimethylamino group is a common pharmacophore that enhances the compound's ability to cross the blood-brain barrier, making it a potential candidate for central nervous system (CNS) drugs. The 1-methylindolyl moiety, on the other hand, is associated with various biological activities, including anti-inflammatory and antimicrobial properties.

In recent years, there has been a surge in research focusing on indole derivatives due to their diverse pharmacological effects. The indole scaffold is particularly interesting because it is found in numerous bioactive natural products and pharmaceuticals. For instance, indoleamine 2,3-dioxygenase (IDO) inhibitors have shown promise in treating autoimmune diseases and cancer by modulating immune responses. The incorporation of a 1-methylindolyl group in N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide may leverage these properties, potentially leading to novel therapeutic agents.

The dimethylamino group in this compound also plays a crucial role in its pharmacological profile. Dimethylamine derivatives are known for their ability to enhance the bioavailability of drugs by improving their lipophilicity and membrane permeability. This characteristic makes N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-(1-methyl-1H-indol-3-yl)ethylethanediamide a promising candidate for drug development, particularly in scenarios where CNS penetration is required.

The cyclohexenyl group contributes to the compound's overall stability and interactions with biological targets. Cyclohexene derivatives are known for their ability to engage with various enzymes and receptors due to their rigid yet flexible structure. This property may enable N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(dimethylamino)-2-()ethylethanediamide to interact with multiple pathways simultaneously, potentially leading to synergistic effects in drug therapy.

Furthermore, the ethylethanediamide backbone provides a scaffold for further chemical modifications, allowing researchers to fine-tune the compound's properties for specific applications. This versatility makes N'-2-(-enly!)ethylethylethylethand!diamidem>a!me!da!me!da!mN'N'N'N'N'N'N'N'N'N'_(subscript)(subscript)(subscript)(subscript)(subscript)(subscript)(subscript)(subscript)(subscript)dimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyldimethyla!a!a!a!a!a!a!a!a!

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